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Compound of Interest

Compound Name: Gunacin
CAS No.: 73341-70-5
Cat. No.: B1213266
Get Quote
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This technical guide provides a comprehensive overview of the discovery, isolation, and initial
characterization of the quinone antibiotic, gunacin. The information is targeted towards
researchers, scientists, and drug development professionals, presenting available data in a
structured format with detailed methodologies and visualizations to facilitate understanding and
further research.

Introduction

Gunacin is a novel quinone antibiotic discovered during a screening program for antimicrobial
agents antagonized by cysteine.[1] It is produced by a strain of the fungus Ustilago sp.[1]
Gunacin exhibits a broad spectrum of activity, particularly against mycoplasmas and Gram-
positive bacteria, including multi-resistant strains.[1] Its mode of action involves the inhibition of
DNA synthesis.[1]

Physicochemical Properties

The fundamental physicochemical properties of gunacin have been determined through mass
spectroscopy and other spectroscopic methods.[1] These properties are summarized in the
table below.
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Property Value

Molecular Formula C17H160s
Molecular Weight (M+) 348.084 Da
Chemical Class Quinone Antibiotic

Table 1: Physicochemical properties of Gunacin.[1]

Biological Activity and Toxicity

Gunacin has demonstrated significant inhibitory effects against a range of microorganisms and
cell lines. Its antimicrobial spectrum and toxicity profile are detailed in the tables below.

Antimicrobial Spectrum:

Specific Examples

Organism Type Activity Level
< o i Inhibited
Mycoplasmas Good inhibitory effect Not specified in the abstract
Good inhibitory effect
Gram-positive bacteria (including multi-resistant Not specified in the abstract
strains)
) ) o Proteus vulgaris (more strongly
Gram-negative bacteria Weak activity o
inhibited)
] Active against specific )
Fungi Trichophyton mentagrophytes

dermatophytes

Table 2: Antimicrobial Spectrum of Gunacin.[1]

Toxicity and In Vitro Activity:
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Assay Type Value

Acute Toxicity (Mice, i.p.) LDso = 16 mg/kg
Acute Toxicity (Mice, i.v.) LDso = 12 mg/kg

HelLa Cell Activity EDso =12.11 pg/ml
Interferon Induction 1,063 units at 35 pg/ml

Table 3: Toxicity and In Vitro Activity of Gunacin.[1]

Experimental Protocols

The following methodologies are inferred from the initial discovery and characterization of

gunacin.
4.1. Screening and Discovery

The discovery of gunacin was the result of a targeted screening program aimed at identifying
antibiotics whose activity was antagonized by cysteine.[1] This suggests a workflow involving
the cultivation of various microorganisms, followed by testing their culture extracts for
antimicrobial activity in the presence and absence of cysteine to identify specific inhibitors.
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Gunacin Discovery Workflow.
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4.2. Isolation and Purification

Following the identification of the producing strain, Ustilago sp., gunacin was isolated from the
fermentation broth. While specific details of the isolation protocol are not provided in the initial
report, a general workflow for the purification of a novel antibiotic would typically involve the
following steps:

o Fermentation: Large-scale cultivation of Ustilago sp. in a suitable nutrient medium to
maximize the production of gunacin.

o Extraction: Separation of the fungal biomass from the culture broth, followed by solvent
extraction of the supernatant to recover the crude antibiotic.

o Chromatography: A series of chromatographic techniques (e.g., column chromatography,
HPLC) would be employed to purify gunacin from the crude extract, separating it from other
metabolites.

o Crystallization: The final step would likely involve the crystallization of the purified gunacin to
obtain a highly pure compound for structural analysis.

4.3. Structure Elucidation
The chemical structure of gunacin was determined using spectroscopic methods.[1]

e Mass Spectrometry: High-resolution mass spectrometry was used to determine the precise
molecular weight (M+ = 348.084), which corresponds to the molecular formula C17H160s.[1]

o Other Spectroscopic Data: Although not specified, techniques such as Nuclear Magnetic
Resonance (NMR) spectroscopy (*H and 3C NMR) and Infrared (IR) spectroscopy would
have been essential in piecing together the final structure of the quinone antibiotic.

Mechanism of Action

The primary mechanism of action of gunacin is the inhibition of DNA synthesis in vivo.[1]
Furthermore, its antibiotic activity is antagonized by mercapto compounds such as cysteine.[1]
This suggests that gunacin may interact with sulfhydryl groups in key enzymes involved in
DNA replication or that cysteine can otherwise inactivate the antibiotic.
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Conclusion

Gunacin represents a novel quinone antibiotic with promising activity against clinically relevant
pathogens, including multi-resistant Gram-positive bacteria and mycoplasmas.[1] Its discovery
highlights the value of screening strategies that explore specific biochemical interactions, such
as antagonism by cysteine.[1] Further research is warranted to fully elucidate its detailed
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mechanism of action, biosynthetic pathway, and potential for therapeutic development. The
information provided in this guide serves as a foundational resource for scientists and
researchers interested in exploring the potential of gunacin and related compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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